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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known by commercial names such as Sudan Blue Il and Oil Blue 35, is
a synthetic anthraquinone dye.[1][2] It presents as a dark blue to dark red-purple powder and is
widely utilized for coloring a variety of materials including plastics, printing inks, polymers, and
hydrocarbon-based solvents.[1][3][4] Its insolubility in water and high solubility in organic
solvents are key characteristics defining its applications. This technical guide provides an in-
depth overview of the chemical and physical properties of Solvent Blue 35, tailored for
professionals in research and development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Solvent Blue 35 are summarized in
the tables below. These properties are crucial for understanding its behavior in various matrices
and for developing new applications.

Table 1: General and Chemical Properties of Solvent
Blue 35
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Property

Value Source(s)

Chemical Name

1,4-bis(butylamino)anthracene-

9,10-dione
C.l. Solvent Blue 35, Sudan
Synonyms )
Blue Il, QOil Blue 35
CAS Number 17354-14-2
Molecular Formula C22H26N202
Molecular Weight 350.45 g/mol

Molecular Structure

Anthraquinone

Appearance

Dark blue powder / Dark red-

purple powder

ble 2: Physicochemical ies of Sol lue 35

Property

Value Source(s)

Melting Point

120-122 °C

Boiling Point (Predicted)

568.7 £ 50.0 °C

Density (Predicted)

1.179 £ 0.06 g/cm3

Vapor Pressure

0-0 Pa at 20-50°C

LogP

6.1 at23°Cand pH 7

pKa (Predicted)

5.45+0.20

Table 3: Solubility Data for Solvent Blue 35
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Solvent Solubility (g/L at 20°C) Source(s)
Water Insoluble

Chloroform Slightly Soluble

DMSO Slightly Soluble (Sonicated)

Acetone 13.6

Butyl Acetate 22.3

Methylbenzene (Toluene) 86.3

Dichloromethane 171.3

Ethyl Alcohol 2.6

Table 4: Spectroscopic Data for Solvent Blue 35

Spectroscopic Property Value Source(s)

UV-Vis Absorbance Maximum
652 nm
(Amax)

216000 at 648-652nm in

Molar Extinction Coefficient (g)
chloroform at 0.01g/L

Experimental Protocols

Detailed experimental protocols for determining the specific chemical properties of Solvent
Blue 35 are not extensively published in readily accessible literature. However, standardized
methodologies are commonly employed for the characterization of organic compounds and
dyes. The following sections outline the general experimental procedures that would be used.

Determination of Melting Point

The melting point of Solvent Blue 35 can be determined using a standard melting point
apparatus.

Methodology:
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A small, dry sample of Solvent Blue 35 is finely powdered and packed into a capillary tube
to a height of 2-3 mm.

The capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a steady rate, typically 1-2 °C per minute, as it approaches the
expected melting point.

The temperature range from the point at which the first drop of liquid appears to when the
entire sample has melted is recorded as the melting range.

Solubility Determination

The solubility of Solvent Blue 35 in various organic solvents can be quantitatively determined

using the equilibrium solubility method.

Methodology:

An excess amount of Solvent Blue 35 is added to a known volume of the desired solvent in
a sealed container.

The mixture is agitated at a constant temperature (e.g., 20°C) for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.
A known volume of the clear, saturated filtrate is taken, and the solvent is evaporated.

The mass of the remaining solute is measured, and the solubility is calculated in grams per
liter (g/L).

UV-Visible Spectroscopy

The maximum absorbance wavelength (Amax) and molar extinction coefficient (€) are

determined using a UV-Visible spectrophotometer.

Methodology:
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o A stock solution of Solvent Blue 35 of a known concentration is prepared in a suitable
transparent solvent (e.g., chloroform).

» Aseries of dilutions are made from the stock solution to create standards of varying
concentrations.

e The absorbance of each standard solution is measured across the UV-Visible spectrum
(typically 200-800 nm) using the spectrophotometer, with the pure solvent used as a blank.

o The wavelength of maximum absorbance (Amax) is identified from the resulting spectrum.

» A calibration curve of absorbance versus concentration is plotted. The molar extinction
coefficient (g) can be calculated from the slope of this curve according to the Beer-Lambert
law (A = ebc, where A is absorbance, b is the path length, and c is the concentration).
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Figure 1: Interrelation of Solvent Blue 35 Properties
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Caption: Interrelation of Solvent Blue 35 Properties.
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Experimental Workflow for Characterization
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Figure 2: General Workflow for Chemical Characterization
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Caption: General Workflow for Chemical Characterization.

Safety and Handling

Solvent Blue 35 is considered harmful if swallowed and may cause irritation to the skin, eyes,
and respiratory tract. Appropriate personal protective equipment, including gloves, safety
goggles, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a fume hood to minimize inhalation of the powder.
For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Solvent Blue 35 is a well-characterized anthraquinone dye with a distinct set of chemical and
physical properties that make it suitable for a range of industrial coloring applications. Its high
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solubility in organic solvents, thermal stability, and strong light absorbance in the visible
spectrum are its most notable features. The data and general experimental methodologies
presented in this guide provide a solid foundation for researchers and professionals working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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